Cas no 67206-19-3 ( )
structure
Product Name:
CAS No:67206-19-3
MF:C11H11ClFNO3
MW:259.661345720291
CID:965534
PubChem ID:321149
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid
- AC1L83MY
- MolPort-002-885-885
- MS-0005
- NCI60_002209
- NSC270561
- NSC-270561
- AKOS005108815
- SR-01000308122
- 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoicacid
- SR-01000308122-1
- CHEMBL1989825
- 67206-19-3
- DTXSID70313477
- 2-(2-chloroacetamido)-3-(4-fluorophenyl)propanoic acid
-
-
- Inchi： 1S/C11H11ClFNO3/c12-6-10(15)14-9(11(16)17)5-7-1-3-8(13)4-2-7/h1-4,9H,5-6H2,(H,14,15)(H,16,17)
- InChI Key： OGLQHEOJWVIYAI-UHFFFAOYSA-N
- SMILES： ClCC(NC(C(=O)O)CC1C=CC(=CC=1)F)=O
Computed Properties
- Exact Mass: 259.04123
- Monoisotopic Mass: 259.0411491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.4
- LogP: 1.56730
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-0005-1mg |
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid |
67206-19-3 | >90% | 1mg |
£37.00 | 2025-03-05 | |
| Key Organics Ltd | MS-0005-5mg |
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid |
67206-19-3 | >90% | 5mg |
£46.00 | 2025-03-05 | |
| Key Organics Ltd | MS-0005-10mg |
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid |
67206-19-3 | >90% | 10mg |
£63.00 | 2025-03-05 | |
| Key Organics Ltd | MS-0005-100mg |
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid |
67206-19-3 | >90% | 100mg |
£146.00 | 2025-03-05 | |
| Key Organics Ltd | MS-0005-50mg |
2-[(2-chloroacetyl)amino]-3-(4-fluorophenyl)propanoic acid |
67206-19-3 | >90% | 50mg |
£102.00 | 2025-03-05 |
Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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